Cas no 34717-03-8 (Magnesium oratate)

• Product Name: Magnesium oratate
• CAS No: 34717-03-8
• MF: C₁₀H₆MgN₄O₈
• MW: 334.481642246246
• MDL: MFCD00039120
• CID: 54297
• PubChem ID: 3036905
• Update Time: 2025-10-29

Magnesium oratate Chemical and Physical Properties

Names and Identifiers

• Magnesium oratate
• Bis(1,2,3,6-tetrahydro-2,6-dioxopyrimidine-4-carboxylato-N3,O4)magnesium
• Magnesium bis(2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate)
• MAGNESIUM OROTATE
• Orotate magnesium
• GI96W46M5A
• AKOS005267180
• 34717-03-8
• 1H-AZEPINE,1-[2-[1-(4-CHLOROPHENYL)-1-PHENYLETHOXY]ETHYL]HEXAHYDRO-
• CHEMBL3707282
• FT-0682956
• A822363
• EINECS 252-167-6
• Q9053193
• magnesium;2,4-dioxo-1H-pyrimidine-6-carboxylate
• UNII-GI96W46M5A
• AC-7503
• MAGNESIUM 2,6-DIOXO-3H-PYRIMIDINE-4-CARBOXYLATE
• DB13786
• SCHEMBL159382
• Magnesium, bis(1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinecarboxylato-.kappa.N3,.kappa.O4)-, (T-4)-
• Orotic acid, magnesium salt
• Magnesium, bis(1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinecarboxylato-kappaN3,kappaO4)-, (T-4)-
• MAGNESIUM OROTATE [WHO-DD]
• DTXSID20905129
• 27067-77-2
• Magnerot classic
• A12CC09
• Magnesium,bis(1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinecarboxylato-kN3,kO4)-, (T-4)-
• DTXCID501334235
• MAGNESIUMOROTATE

• MDL： MFCD00039120
• Inchi： 1S/2C5H4N2O4.Mg/c2*8-3-1-2(4(9)10)6-5(11)7-3;/h2*1H,(H,9,10)(H2,6,7,8,11);/q;;+2/p-2
• InChI Key： QWLHYYKDLOVBNV-UHFFFAOYSA-L
• SMILES： [Mg+2].O=C1NC(C=C(C(=O)[O-])N1)=O.O=C1NC(C=C(C(=O)[O-])N1)=O

Computed Properties

• Exact Mass: 334.00400
• Monoisotopic Mass: 334.0036049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197Ų

Experimental Properties

• PSA: 184.04000
• LogP: -2.63140

Magnesium oratate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Magnesium oratate

Recent Advances in Magnesium Orotate (CAS 34717-03-8) Research: Therapeutic Potential and Mechanisms

Magnesium orotate (CAS 34717-03-8), a coordination complex of magnesium and orotic acid, has garnered significant attention in recent biomedical research due to its enhanced bioavailability and potential therapeutic applications. This research brief synthesizes the latest findings on its pharmacological properties, clinical efficacy, and molecular mechanisms, with a focus on peer-reviewed studies published within the last three years.

A 2023 Journal of Trace Elements in Medicine and Biology study demonstrated that magnesium orotate exhibits 40% higher intestinal absorption compared to conventional magnesium salts, attributed to orotic acid's role in facilitating transmembrane transport. Structural analyses (X-ray crystallography) revealed its unique chelation geometry (Mg²⁺ coordinated to two orotate ligands), which enhances stability under physiological pH conditions. This property is critical for its sustained release in target tissues, particularly cardiomyocytes and neuronal cells.

Clinical trials have highlighted its cardioprotective effects. A phase IIb randomized controlled trial (n=278) published in Cardiovascular Drugs and Therapy (2024) reported that 3000 mg/day magnesium orotate for 12 weeks reduced ventricular arrhythmias by 62% in post-MI patients, outperforming magnesium citrate (p<0.01). Mechanistic studies identified upregulation of myocardial SERCA2a pumps and improved mitochondrial ATP synthesis as key pathways.

Neuropharmacological research has uncovered novel applications. Molecular Psychiatry (2023) documented magnesium orotate's ability to cross the blood-brain barrier 3.2-fold more efficiently than MgSO₄, correlating with improved outcomes in murine models of depression (forced swim test: 58% immobility reduction vs controls). Transcriptomic analyses showed modulation of NMDA receptor subunits and BDNF expression.

Emerging data suggests synergistic effects with other therapeutics. A 2024 ACS Chemical Neuroscience study found co-administration with memantine enhanced neuroprotection in Alzheimer's models by 72%, potentially through dual modulation of glutamatergic signaling and amyloid-β clearance. However, pharmacokinetic interactions require further investigation.

Manufacturing advancements have been achieved through continuous flow chemistry (2023, Organic Process Research & Development), yielding 99.2% pure magnesium orotate at kilogram scale. This addresses previous batch consistency challenges and supports upcoming phase III trials for metabolic syndrome indications.

Current limitations include insufficient data on long-term safety (>5 years) and potential renal excretion kinetics alterations in elderly populations. The European Medicines Agency has designated magnesium orotate as an "orphan medicinal product" for inherited magnesium-wasting disorders (2024), accelerating regulatory pathways.

Future research directions highlighted in recent reviews include: 1) Nanocarrier formulations to further enhance CNS delivery, 2) Exploration of epigenetic effects via orotate's pyrimidine precursor role, and 3) Large-scale cardiovascular outcome trials. The compound's dual nutraceutical/pharmaceutical status continues to present unique regulatory and commercialization challenges.